4-(2-methyl-1,3-thiazol-4-yl)-N-1-naphthylbenzamide

• IUPAC Name: 4-(2-methyl-1,3-thiazol-4-yl)-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C21H16N2OS/c1-14-22-20(13-25-14)16-9-11-17(12-10-16)21(24)23-19-8-4-6-15-5-2-3-7-18(15)19/h2-13H,1H3,(H,23,24)
• InChI Key: CDDFJZLNBUWRGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)C(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H16N2OS
• Molecular Weight: 344.4 g/mol

Description

4-(2-methyl-1,3-thiazol-4-yl)-N-1-naphthylbenzamide, commonly known as MNTB, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. MNTB is a member of the benzamide class of compounds and has been shown to exhibit potent activity against a variety of biological targets.

Mechanism of Action

The mechanism of action of MNTB is not fully understood, but it is believed to involve the inhibition of key signaling pathways involved in cell growth and proliferation. MNTB has been shown to inhibit the activity of several protein kinases, including ERK1/2, JNK, and p38 MAPK, which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
MNTB has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of key oncogenes. MNTB has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MNTB in lab experiments is its potent activity against a variety of biological targets. This makes it a useful tool for studying the role of these targets in cellular processes. However, one limitation of using MNTB is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on MNTB. One area of interest is the development of more potent and selective inhibitors of key biological targets. Another area of interest is the development of MNTB-based therapeutics for the treatment of cancer and other diseases. Finally, there is interest in studying the potential use of MNTB in combination with other drugs to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of MNTB involves the condensation of 4-(2-methyl-1,3-thiazol-4-yl)aniline with 1-naphthylisocyanate in the presence of a suitable catalyst. The resulting product is then purified using standard chromatographic techniques to yield pure MNTB.

Scientific Research Applications

MNTB has been extensively studied for its potential therapeutic applications in a variety of diseases. It has been shown to have potent activity against a number of biological targets, including protein kinases, phosphodiesterases, and histone deacetylases. These targets are involved in a variety of cellular processes, including cell growth, proliferation, and differentiation.